Cas no 1042613-79-5 (N-(3-methylpentan-2-yl)cyclohexanamine)

• Product Name: N-(3-methylpentan-2-yl)cyclohexanamine
• CAS No: 1042613-79-5
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5166405
• PubChem ID: 43200595
• Update Time: 2026-03-04

N-(3-methylpentan-2-yl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-(1,2-dimethylbutyl)-
• N-(3-methylpentan-2-yl)cyclohexanamine

• Inchi： 1S/C12H25N/c1-4-10(2)11(3)13-12-8-6-5-7-9-12/h10-13H,4-9H2,1-3H3
• InChI Key： JEZQTLPBYNVMPT-UHFFFAOYSA-N
• SMILES： C1(NC(C)C(C)CC)CCCCC1

Additional information on N-(3-methylpentan-2-yl)cyclohexanamine

N-(3-Methylpentan-2-yl)cyclohexanamine: A Comprehensive Overview

N-(3-Methylpentan-2-yl)cyclohexanamine, identified by the CAS number 1042613-79-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug design and material science. Recent studies have shed light on its synthesis, properties, and biological activities, making it a subject of extensive research.

The chemical structure of N-(3-Methylpentan-2-yl)cyclohexanamine comprises a cyclohexane ring substituted with an amino group at one position and a 3-methylpentan-2-yl group at another. This configuration imparts the molecule with distinct physical and chemical properties. The cyclohexane ring provides rigidity, while the branching in the alkyl chain introduces flexibility, contributing to its versatile reactivity. Researchers have explored its synthesis through various routes, including nucleophilic substitution and coupling reactions, optimizing conditions for high yield and purity.

Recent advancements in computational chemistry have enabled detailed modeling of N-(3-Methylpentan-2-yl)cyclohexanamine's molecular interactions. Studies using molecular dynamics simulations have revealed insights into its conformational flexibility and binding affinities with biological targets. These findings are particularly relevant in drug discovery, where understanding the molecule's interaction with proteins and enzymes is crucial for designing therapeutic agents.

In terms of applications, N-(3-Methylpentan-2-yl)cyclohexanamine has shown promise in the development of bioactive compounds. For instance, researchers have investigated its role as a precursor in the synthesis of peptide analogs and bioisosteres. Its ability to form stable amide bonds makes it a valuable building block in medicinal chemistry. Additionally, its unique stereochemistry has been leveraged in asymmetric synthesis strategies, highlighting its utility in creating enantiomerically pure compounds.

The biological evaluation of N-(3-Methylpentan-2-yl)cyclohexanamine has also been a focal point of recent studies. Preclinical assays have demonstrated its potential as an inhibitor of certain enzymes implicated in neurodegenerative diseases. Furthermore, its cytotoxicity profile has been assessed against various cancer cell lines, revealing selective activity that warrants further exploration in oncology research.

From a manufacturing perspective, the scalability of synthesizing N-(3-Methylpentan-2-yl)cyclohexanamine has been improved through green chemistry approaches. Techniques such as catalytic hydrogenation and solvent-free reactions have been employed to enhance process efficiency while reducing environmental impact. These developments underscore the compound's viability for large-scale production in pharmaceutical and industrial settings.

In conclusion, N-(3-Methylpentan-2-yl)cyclohexanamine (CAS No. 1042613-79-5) stands as a testament to the ongoing advancements in chemical synthesis and drug discovery. Its structural features, coupled with emerging research findings, position it as a key player in developing innovative therapeutic solutions. As research continues to unfold, this compound is poised to make significant contributions to the scientific community.